1-(4-Fluoro-2-methylbenzoyl)-3-methylpiperidine-2-carboxylic acid

• IUPAC Name: 1-(4-fluoro-2-methylbenzoyl)-3-methylpiperidine-2-carboxylic acid
• InChI: InChI=1S/C15H18FNO3/c1-9-4-3-7-17(13(9)15(19)20)14(18)12-6-5-11(16)8-10(12)2/h5-6,8-9,13H,3-4,7H2,1-2H3,(H,19,20)
• InChI Key: AMHVXUFGFQASLL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1C(=O)O)C(=O)C2=C(C=C(C=C2)F)C
• Molecular Formula: C15H18FNO3
• Molecular Weight: 279.31 g/mol

Description

1-(4-Fluoro-2-methylbenzoyl)-3-methylpiperidine-2-carboxylic acid, also known as FMBA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of piperidine carboxylic acids and has been found to have various biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 1-(4-Fluoro-2-methylbenzoyl)-3-methylpiperidine-2-carboxylic acid involves its interaction with various receptors and enzymes in the body. It has been found to act as a potent inhibitor of the dopamine transporter, which is responsible for the reuptake of dopamine in the brain. This leads to an increase in dopamine levels in the brain, which has been found to have potential therapeutic effects for various neurological disorders.
Biochemical and Physiological Effects:
1-(4-Fluoro-2-methylbenzoyl)-3-methylpiperidine-2-carboxylic acid has been found to have various biochemical and physiological effects, including its ability to act as a potent inhibitor of the dopamine transporter. It has also been found to have potential neuroprotective effects and has been studied for its potential to prevent neurodegeneration in various animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

1-(4-Fluoro-2-methylbenzoyl)-3-methylpiperidine-2-carboxylic acid has several advantages for lab experiments, including its high purity and stability. However, it also has several limitations, including its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 1-(4-Fluoro-2-methylbenzoyl)-3-methylpiperidine-2-carboxylic acid, including its potential applications in the development of new drugs for the treatment of various neurological disorders. Further studies are also needed to explore the mechanism of action of 1-(4-Fluoro-2-methylbenzoyl)-3-methylpiperidine-2-carboxylic acid and its potential interactions with other receptors and enzymes in the body. Additionally, studies are needed to explore the potential toxic effects of 1-(4-Fluoro-2-methylbenzoyl)-3-methylpiperidine-2-carboxylic acid at high concentrations and to optimize its synthesis method for increased yields and purity.
Conclusion:
In conclusion, 1-(4-Fluoro-2-methylbenzoyl)-3-methylpiperidine-2-carboxylic acid is a chemical compound that has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been found to have various biochemical and physiological effects, including its ability to act as a potent inhibitor of the dopamine transporter. Further studies are needed to explore its potential applications in drug development and to optimize its synthesis method for increased yields and purity.

Synthesis Methods

1-(4-Fluoro-2-methylbenzoyl)-3-methylpiperidine-2-carboxylic acid can be synthesized through a multistep process involving the reaction of 4-Fluoro-2-methylbenzoic acid with 3-methylpiperidin-2-one in the presence of a catalyst. The resulting product is then subjected to further reactions to yield 1-(4-Fluoro-2-methylbenzoyl)-3-methylpiperidine-2-carboxylic acid. This synthesis method has been extensively studied and optimized to obtain high yields of 1-(4-Fluoro-2-methylbenzoyl)-3-methylpiperidine-2-carboxylic acid with high purity.

Scientific Research Applications

1-(4-Fluoro-2-methylbenzoyl)-3-methylpiperidine-2-carboxylic acid has been found to have potential applications in scientific research, particularly in the field of medicinal chemistry. It has been studied for its potential to act as a ligand for various receptors and enzymes, including the dopamine transporter and acetylcholinesterase. 1-(4-Fluoro-2-methylbenzoyl)-3-methylpiperidine-2-carboxylic acid has also been found to have potential applications in the development of new drugs for the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and schizophrenia.